ANION STANDARD - CITRATE
ANION STANDARD - CITRATE
Citrate(3-) is a tricarboxylic acid trianion, obtained by deprotonation of the three carboxy groups of citric acid. It has a role as a fundamental metabolite. It is a citrate anion and a tricarboxylic acid trianion. It is a conjugate base of a citrate(2-). It is a conjugate acid of a citrate(4-).
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
Brand Name:
Vulcanchem
CAS No.:
126-44-3
VCID:
VC0086180
InChI:
InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-3
SMILES:
C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O
Molecular Formula:
C6H5O7(3−)
C6H5O7-3
C6H5O7-3
Molecular Weight:
189.1 g/mol
ANION STANDARD - CITRATE
CAS No.: 126-44-3
Main Products
VCID: VC0086180
Molecular Formula: C6H5O7(3−)
C6H5O7-3
Molecular Weight: 189.1 g/mol
| CAS No. | 126-44-3 |
|---|---|
| Product Name | ANION STANDARD - CITRATE |
| Molecular Formula | C6H5O7(3−) C6H5O7-3 |
| Molecular Weight | 189.1 g/mol |
| IUPAC Name | 2-hydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-3 |
| Standard InChIKey | KRKNYBCHXYNGOX-UHFFFAOYSA-K |
| SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O |
| Canonical SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O |
| Description | Citrate(3-) is a tricarboxylic acid trianion, obtained by deprotonation of the three carboxy groups of citric acid. It has a role as a fundamental metabolite. It is a citrate anion and a tricarboxylic acid trianion. It is a conjugate base of a citrate(2-). It is a conjugate acid of a citrate(4-). A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability. |
| Synonyms | Anhydrous Citric Acid Citrate Citric Acid Citric Acid Monohydrate Citric Acid, Anhydrous Uralyt U |
| PubChem Compound | 31348 |
| Last Modified | Nov 11 2021 |
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